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Compound of Interest

Compound Name: Humulone

Cat. No.: B191422

For immediate release — Researchers, scientists, and drug development professionals handling
humulone must adhere to strict disposal protocols to ensure laboratory safety and
environmental protection. Due to its classification as harmful if swallowed and very toxic to
aquatic life with long-lasting effects, humulone and its waste products require management as
hazardous chemical waste.[1] In-lab neutralization is not recommended for this compound.

Immediate Safety and Handling

Before disposal, it is crucial to follow proper handling procedures for humulone. Always wear
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat.[1][2] Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of
any dust or aerosols.[1] In case of accidental contact, flush the affected skin or eyes with
copious amounts of water for at least 15 minutes and seek immediate medical attention.[2][3]

Waste Collection and Storage

All humulone waste, including pure compound, contaminated solutions, and used
consumables (e.g., pipette tips, weighing boats), must be collected in a designated, leak-proof,
and chemically compatible waste container.[4][5][6] The container must be clearly labeled as
"Hazardous Waste" and specify "Humulone" along with its approximate concentration and
other components of the waste stream.[5][6]

Store the sealed hazardous waste container in a designated satellite accumulation area (SAA)
within the laboratory.[4][5] This area should be away from drains, heat sources, and
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incompatible materials.[1][6] Ensure that the container is kept closed except when adding
waste.[5][6]

Disposal Procedure

The primary and mandated disposal route for humulone is through your institution's
Environmental Health and Safety (EHS) department or equivalent hazardous waste
management service.[7] Do not attempt to dispose of humulone down the drain or in regular
trash.[8]

Step-by-step Disposal Protocol:

o Segregate Waste: Collect all humulone-containing waste separately from other waste
streams.

o Containerize Properly: Use a designated, robust, and compatible container with a secure lid.

[5]16]

» Label Accurately: Affix a hazardous waste label to the container, clearly identifying the
contents as "Humulone waste" and listing all components and their approximate
percentages.[5][6]

o Store Safely: Place the sealed container in your laboratory's designated satellite
accumulation area.[4]

o Request Pickup: Once the container is nearly full (typically around 75-90% capacity) or has
been in storage for a set period (e.g., 150 days), contact your institution's EHS department to
schedule a hazardous waste pickup.[4][5] Follow their specific procedures for pickup
requests.[7]

Quantitative Data Summary
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Property Value Source
Chemical Formula C21H3005 [1109]
Molecular Weight 362.46 g/mol [1]

pKa ~45-55 [1][4]
Solubility in Water (pH 5, 25°C)  ~50 ppm [4]
Solubility in Water (pH 4, 25°C)  ~10 ppm [4]
Solubility in DMSO 100_ mq/mL (requires [1][5]

sonication)

Experimental Protocols

As in-laboratory treatment of humulone waste is not recommended due to its aquatic toxicity,
no experimental neutralization protocols are provided. The standard and required protocol is
collection and disposal via a certified hazardous waste management service.

Humulone Disposal Workflow
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Humulone Disposal Decision Workflow

Start: Humulone Waste Generated

Assess Waste Type

Solid Liquid

Solid Waste (e.g., powder, contaminated consumables) Liquid Waste (e.g., solutions)

Collect in Labeled, Compatible
Hazardous Waste Container

Store in Designated Satellite
Accumulation Area (SAA)

Container Full or
Storage Time Limit Reached?

Contact Environmental Health & Safety (EHS)
for Waste Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of humulone waste.
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This guidance is intended to provide essential information for the safe handling and disposal of
humulone in a laboratory setting. Always consult your institution's specific safety and waste
disposal policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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